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Tivozanib Drug Interactions with CYP3A4 Modulators

Tivozanib is primarily metabolized by the cytochrome P450 enzyme CYP3A4 [1] [2]. Concomitant use with

drugs that affect this pathway can significantly alter its plasma concentration, impacting both efficacy and

safety.

The table below summarizes the interaction profiles with CYP3A4 inhibitors and inducers:

Interacting Drug
Type

Example Agents
Effect on
Tivozanib

Clinical
Recommendation

Strong CYP3A4
Inducers [3] [2] [4]

Rifampin, Carbamazepine,
Phenytoin, St. John's Wort,

Enzalutamide [3]

↓ Exposure & ↓
Half-life [2] [4]

Avoid concomitant
use [5] [3] [6]

Strong CYP3A4
Inhibitors [2] [4]

Ketoconazole [2] No clinically

relevant change
[2] [4]

Co-administration is

acceptable

A study in healthy subjects found that co-administration with the strong inducer rifampin reduced

tivozanib's total exposure (AUC) by approximately half [2] [4]. In contrast, co-administration with the

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 5 Tech Support

https://www.smolecule.com/products/s548162?utm_src=pdf-body
https://www.smolecule.com/products/s548162?utm_src=pdf-interest
https://www.smolecule.com/products/s548162?utm_src=pdf-body
https://www.smolecule.com/products/s548162?utm_src=pdf-body
https://go.drugbank.com/drugs/DB11800
https://www.sciencedirect.com/science/article/abs/pii/S0731708523001929
https://reference.medscape.com/drug/fotivda-tivozanib-1000170
https://www.sciencedirect.com/science/article/abs/pii/S0731708523001929
https://en.wikipedia.org/wiki/Tivozanib
https://reference.medscape.com/drug/fotivda-tivozanib-1000170
https://www.sciencedirect.com/science/article/abs/pii/S0731708523001929
https://en.wikipedia.org/wiki/Tivozanib
https://www.aveooncology.com/aveo-oncology-an-lg-chem-company-presents-two-posters-for-tivozanib-at-the-2025-asco-gu-meeting/
https://reference.medscape.com/drug/fotivda-tivozanib-1000170
https://www.aveooncology.com/aveo-oncology-an-lg-chem-company-announces-tivozanib-presentations-at-asco-gu-2025/
https://www.sciencedirect.com/science/article/abs/pii/S0731708523001929
https://en.wikipedia.org/wiki/Tivozanib
https://www.sciencedirect.com/science/article/abs/pii/S0731708523001929
https://www.sciencedirect.com/science/article/abs/pii/S0731708523001929
https://en.wikipedia.org/wiki/Tivozanib
https://www.smolecule.com/products/s548162?utm_src=pdf-body
https://www.sciencedirect.com/science/article/abs/pii/S0731708523001929
https://en.wikipedia.org/wiki/Tivozanib
https://www.smolecule.com/products/s548162?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


strong inhibitor ketoconazole did not produce clinically relevant changes in pharmacokinetics [2] [4].

Experimental Evidence & Protocol Insights

For researchers designing in vitro or pre-clinical studies, the following evidence and methodological insights

are relevant.

In Vitro Metabolic Interaction: An in vitro study using rat liver microsomes investigated the induction
effect of dexamethasone (a CYP3A inducer) on tivozanib metabolism. The study concluded that

dexamethasone pre-treatment can induce tivozanib's metabolism, suggesting a potential drug-drug
interaction that should be investigated further in the clinic [2].

Analytical Method: The same study developed and validated a sensitive HPLC with fluorescence
detection (HPLC-FLD) method for quantifying tivozanib in rat plasma. This method, which uses only

100 µL of plasma and has a run time of 10 minutes, is proposed as a cost-effective tool for pre-clinical
pharmacokinetic studies in labs without LC-MS/MS capabilities [2].

The following diagram illustrates the core metabolic pathway of Tivozanib and the site of action for

CYP3A4 modulators.
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Oral Administration of Tivozanib

Systemic Circulation

Metabolism via CYP3A4 Enzyme

Metabolites
(Demethylation, Hydroxylation, N-oxidation products)

Excretion
(79% Feces, 12% Urine)

Strong CYP3A4 Inducers
(e.g., Rifampin, Dexamethasone)

  Increases Metabolism

Strong CYP3A4 Inhibitors
(e.g., Ketoconazole)

  No Clinically Relevant Effect

Click to download full resolution via product page

Researcher FAQs on Tivozanib Interactions

Q1: What is the most critical drug interaction to avoid in patients taking tivozanib? The most critical

interactions are with strong CYP3A4 inducers. Drugs like rifampin, certain anticonvulsants

(carbamazepine, phenytoin), and St. John's Wort can significantly decrease tivozanib plasma levels,

potentially reducing its efficacy, and should be avoided [3] [2].

Q2: Does tivozanib require dose adjustment when co-administered with strong CYP3A4 inhibitors?

Available evidence suggests that no dose adjustment is necessary. Co-administration with strong inhibitors

like ketoconazole did not lead to clinically relevant changes in tivozanib's pharmacokinetics in clinical

studies [2] [4].
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Q3: Are there tools for studying tivozanib pharmacokinetics in a research setting without LC-MS/MS?

Yes. A validated HPLC-FLD (High-Performance Liquid Chromatography with Fluorescence

Detection) method has been developed for quantifying tivozanib in rat plasma. It offers a sensitive and more

accessible alternative for pre-clinical PK studies [2].

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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